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Compound of Interest

Compound Name: 5,5'-Dibromo-bapta

Cat. No.: B1147785 Get Quote

For researchers, scientists, and drug development professionals, the quality and purity of

chemical reagents are paramount to achieving reliable and reproducible experimental results.

5,5'-Dibromo-bapta, a crucial calcium chelator used to buffer intracellular calcium

concentrations, is no exception. The performance of this reagent can be significantly impacted

by its purity, the presence of contaminants, and its true affinity for calcium. This guide provides

a side-by-side comparison of several prominent suppliers of 5,5'-Dibromo-bapta based on

their publicly available data and, more importantly, offers detailed experimental protocols for in-

house validation to ensure the selection of the most suitable product for your research needs.

Supplier Comparison
The following table summarizes the specifications for 5,5'-Dibromo-bapta as provided by

various suppliers. It is important to note that this information is based on the suppliers' own

quality control data and has not been independently verified in a head-to-head comparison.

The primary purpose of this table is to provide a preliminary overview to aid in the initial

selection process.
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Supplier
Product
Name

Catalog
Number
(Example)

Purity
Specificatio
n

Form
Reported
Ca²⁺ Kd (no
Mg²⁺)

Biotium

5,5′-Dibromo

BAPTA,

Tetrapotassiu

m Salt

50004

Not specified,

CoA available

on request

Tetrapotassiu

m Salt

3.6 µM[1][2]

[3][4]

Santa Cruz

Biotechnolog

y

5,5′-Dibromo-

BAPTA
sc-203663 ≥94%[5] Free Acid Not specified

Cenmed

Enterprises

5,5'-Dibromo

BAPTA

tetrapotassiu

m

D131298-

250mg
≥95%

Tetrapotassiu

m Salt
Not specified

MedChemEx

press

5,5'-Dibromo

BAPTA

tetrapotassiu

m

HY-D1639
Not specified,

CoA available

Tetrapotassiu

m Salt
Not specified

Aladdin

Scientific

5,5'-Dibromo

BAPTA,

tetrapotassiu

m salt

D131298 ≥95%
Tetrapotassiu

m Salt
Not specified

Tocris BAPTA 2786
≥95% (HPLC)

(for BAPTA)
Free Acid Not specified

Note: Data is subject to change and may vary by lot. Researchers should always consult the

most recent certificate of analysis (CoA) from the supplier.

The Importance of In-House Validation
Given the variability in supplier-provided data and the potential for lot-to-lot differences,

performing in-house validation is a critical step. The following experimental protocols provide a

framework for assessing the key quality attributes of 5,5'-Dibromo-bapta.
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Supplier Validation Workflow
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Caption: A logical workflow for the comprehensive validation of 5,5'-Dibromo-bapta from

various suppliers.

Experimental Protocols
Purity Determination by High-Performance Liquid
Chromatography (HPLC)
This protocol outlines a general method for assessing the purity of 5,5'-Dibromo-bapta. The

exact parameters may need to be optimized for the specific HPLC system and column used.

Methodology:

Sample Preparation: Accurately weigh and dissolve the 5,5'-Dibromo-bapta from each

supplier in a suitable solvent (e.g., water for the tetrapotassium salt, or an organic solvent

with a buffer for the free acid) to a final concentration of 1 mg/mL.
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HPLC System:

Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and

an organic solvent (e.g., acetonitrile).

Flow Rate: 1.0 mL/min.

Detection: UV detector at a wavelength where the compound has maximum absorbance

(e.g., 254 nm).

Procedure:

Equilibrate the column with the initial mobile phase conditions.

Inject a standard volume (e.g., 10 µL) of each sample.

Run a linear gradient to elute the compound and any impurities.

Analyze the resulting chromatogram to determine the area of the main peak relative to the

total area of all peaks. Purity is calculated as (Area of Main Peak / Total Area of All Peaks)

x 100%.
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HPLC Purity Assessment Workflow
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Caption: A streamlined workflow for determining the purity of 5,5'-Dibromo-bapta using HPLC.

Determination of Calcium Dissociation Constant (Kd)
The calcium binding affinity is a critical parameter for a calcium chelator. This can be

determined using a variety of methods, including spectrophotometric or fluorometric titrations

with a calcium indicator dye.

Methodology:

Materials:

5,5'-Dibromo-bapta solution of known concentration.
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A calcium indicator dye with a known Kd for calcium (e.g., Fura-2, Indo-1).

Calcium chloride solution of a precise, high concentration.

Calcium-free buffer (e.g., MOPS or HEPES with KCl).

Procedure:

In a cuvette, prepare a solution containing the calcium indicator dye and the 5,5'-
Dibromo-bapta in the calcium-free buffer.

Measure the fluorescence (or absorbance) of the solution.

Perform a titration by adding small, precise aliquots of the calcium chloride solution.

Measure the fluorescence (or absorbance) after each addition, allowing the solution to

equilibrate.

The data is then fitted to a binding isotherm to calculate the apparent Kd of the 5,5'-
Dibromo-bapta in the presence of the indicator dye.
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Kd Determination Workflow
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Caption: A workflow for determining the calcium dissociation constant (Kd) of 5,5'-Dibromo-
bapta.

Role in Calcium Signaling
5,5'-Dibromo-bapta acts as a buffer by binding to free intracellular calcium ions (Ca²⁺),

thereby preventing them from activating downstream signaling pathways. This is particularly

useful for studying the necessity of calcium transients in various cellular processes.
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Intracellular Calcium Signaling
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Caption: The role of 5,5'-Dibromo-bapta in buffering intracellular calcium and inhibiting

downstream signaling.

By following these guidelines and performing rigorous in-house validation, researchers can

confidently select a supplier for 5,5'-Dibromo-bapta that meets the high standards required for

their experimental work, ultimately contributing to the reliability and integrity of their research

findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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